3-(1,3-benzodioxol-5-yl)-N-(4-isopropylphenyl)-6-methylisoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-6-methyl-N-(4-propan-2-ylphenyl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C24H21N3O4/c1-13(2)15-4-7-17(8-5-15)26-23(28)18-10-14(3)25-24-21(18)22(27-31-24)16-6-9-19-20(11-16)30-12-29-19/h4-11,13H,12H2,1-3H3,(H,26,28)
• InChI Key: RNGYKYJBSBIYCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C3=CC4=C(C=C3)OCO4)C(=O)NC5=CC=C(C=C5)C(C)C
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

Synthesis Analysis

The synthesis of complex isoxazolo[5,4-b]pyridine derivatives often involves Friedlander condensation, as demonstrated in the synthesis of 3,5,6,7-tetrasubstituted isoxazolo[5,4-b]pyridines, where the reaction conditions for conventional and microwave synthesis were established to achieve good yields of these derivatives (Poręba & Wietrzyk, 2012). The synthesis involves the use of 4-amino-5-benzoylisoxazole-3-carboxamide and carbonyl compounds containing a reactive α-methylene group, with ZnCl2 or In (OTf)3 as catalysts.

Molecular Structure Analysis

The molecular structure of similar compounds, such as a novel pyrazole derivative, has been characterized using various spectroscopic techniques and confirmed by single-crystal X-ray diffraction studies. These studies reveal the crystalline nature and conformation of the molecules, providing insights into the spatial arrangement of atoms within the compound and its stereochemistry (Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactions of isoxazolo[5,4-b]pyridines and related compounds can lead to a variety of products, depending on the reactants and conditions. For example, the reaction of isoxazole carboxamides with amines or pyrazoles can produce a range of substituted isoxazoles, demonstrating the versatility and reactivity of these compounds (Martins et al., 2002).

Physical Properties Analysis

The physical properties of isoxazolo[5,4-b]pyridines and similar compounds, such as their melting points, solubility, and crystalline nature, are influenced by their molecular structure and intermolecular interactions. Techniques like thermogravimetric analysis and DFT calculations can provide valuable information on these properties, aiding in the understanding of how structural variations affect the physical characteristics of these compounds (Halim & Ibrahim, 2022).

Scientific Research Applications

Synthesis and Structural Analysis

• Experimental and Theoretical Studies : Research into the functionalization reactions of related pyrazole and pyridine derivatives shows the synthetic versatility of these compounds, which can be adapted for various scientific applications, including material science and chemical sensors. Theoretical studies help understand the reaction mechanisms, potentially leading to the design of more efficient synthetic routes for related compounds (Yıldırım, Kandemirli, & Demir, 2005).

• Heterocyclic Synthesis : The synthesis of heterocyclic compounds, such as pyrazoles, isoxazoles, and pyrimidines, from thiophenylhydrazonoacetates illustrates the potential for creating complex molecules with diverse biological activities. Such methodologies could be applied to synthesize derivatives of the target compound for research in pharmacology and materials science (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Potential Biological Activities

• Antipsychotic Agents : Studies on heterocyclic carboxamides, similar in structural motifs to the target compound, demonstrate the potential for these molecules to act as antipsychotic agents. Such research highlights the therapeutic potential of structurally related compounds in treating psychiatric disorders (Norman, Navas, Thompson, & Rigdon, 1996).

• Anti-Fatigue Effects : The synthesis of benzamide derivatives and their structural analysis show potential applications in identifying binding sites for allosteric modulators of receptors, such as the AMPA receptor. Additionally, some derivatives have been investigated for their anti-fatigue effects in animal models, suggesting potential research applications in neuroscience and pharmacology (Wu et al., 2014).